Cas no 1805043-48-4 (2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid)
2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid
- 4-Chloro-3-fluoropyridine-5-acetic acid
-
- Inchi: 1S/C7H5ClFNO2/c8-7-4(1-6(11)12)2-10-3-5(7)9/h2-3H,1H2,(H,11,12)
- InChI Key: DVNOQCDONLDXIY-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=CC=1CC(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1
- Topological Polar Surface Area: 50.2
2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010763-250mg |
4-Chloro-3-fluoropyridine-5-acetic acid |
1805043-48-4 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029010763-1g |
4-Chloro-3-fluoropyridine-5-acetic acid |
1805043-48-4 | 95% | 1g |
$2,952.90 | 2022-04-01 |
2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid
2-(4-Chloro-5-fluoropyridin-3-yl)acetic Acid: An Emerging Compound in Medicinal Chemistry
2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 1805043-48-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a chloro and fluoro-substituted pyridine ring attached to an acetic acid moiety, offers a promising scaffold for the development of new drugs targeting various diseases.
The chemical structure of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid is particularly noteworthy for its ability to modulate biological pathways. The presence of the chloro and fluoro substituents on the pyridine ring imparts specific electronic and steric properties that can influence its binding affinity and selectivity towards target proteins. These properties make it an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute has shown that 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid can inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic properties of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its oral bioavailability is high, and it demonstrates good tissue penetration, which are crucial factors for effective drug delivery.
In terms of safety, preliminary toxicological studies have shown that 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Clinical trials are currently underway to assess the efficacy and safety of this compound in human subjects.
The synthetic route to produce 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the substituted pyridine ring followed by the introduction of the acetic acid moiety. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and pharmaceutical applications.
In conclusion, 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 1805043-48-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play a significant role in the development of novel treatments for various diseases.
1805043-48-4 (2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)